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Compound of Interest

4-Hydroxy-6-methoxyquinoline-3-
Compound Name:
carbonitrile

Cat. No.: B081888

Essential Safety and Handling Guide for 4-
Hydroxy-6-methoxyquinoline-3-carbonitrile

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Hydroxy-6-methoxyquinoline-3-
carbonitrile is publicly available. The following guidance is based on the safety profiles of
structurally similar compounds, including other substituted quinolines and nitriles. This
substance should be handled with a high degree of caution. This guide is intended for
informational purposes and should be supplemented by a thorough, institution-specific risk

assessment before handling.

This document provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Hydroxy-6-methoxyquinoline-
3-carbonitrile. Given the potential hazards associated with quinoline and nitrile functional
groups, strict adherence to established safety protocols is imperative.

Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against chemical exposure. The following table
summarizes the recommended PPE for handling 4-Hydroxy-6-methoxyquinoline-3-
carbonitrile, based on the hazards identified for similar compounds.
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Body Part Recommended Protection Specifications and Remarks

Goggles must provide a
complete seal around the
) eyes. A face shield should be
Chemical Splash Goggles and
Eyes/Face ] worn over the goggles,

Face Shield ) ) )
particularly when there is a risk
of splashing or when handling

larger quantities.[1][2][3]

Disposable nitrile gloves are
suitable for providing a
physical barrier against brief
contact.[4] For prolonged or
_ _ immersive contact, consider
Chemical-Resistant Gloves ) ) )
Hands . double-gloving or using thicker
(Nitrile) i
gloves. Always inspect gloves
for signs of degradation or
punctures before use and
discard them immediately if

contaminated.[4]

A flame-retardant lab coat is
Body Laboratory Coat recommended. Ensure the lab

coat is fully buttoned.

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
engineering controls are
Respiratory NIOSH-approved Respirator insufficient to ma{ntfaun )
exposure below limits, or if
irritation is experienced.[2][3] A
particulate filter may be
appropriate for solid forms of

the compound.[5]

Shoes must fully cover the feet
Feet Closed-Toed Shoes ) )
to protect against spills.
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Hazard Summary for Structurally Similar
Compounds

The following table summarizes hazard information for compounds structurally related to 4-
Hydroxy-6-methoxyquinoline-3-carbonitrile. This data should be used to inform a
conservative approach to handling the target compound.
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Compound CAS No. Hazards

Hazard Statements: H302
(Harmful if swallowed), H315
(Causes skin irritation), H319
(Causes serious eye irritation),
H332 (Harmful if inhaled),
H335 (May cause respiratory

4-Chloro-7-hydroxy-6-
methoxyquinoline-3- 263149-10-6

carbonitrile

irritation). Signal Word:
Warning.

Hazard Statements: H301
(Toxic if swallowed), H317
(May cause an allergic skin
reaction), H318 (Causes

o serious eye damage), H360

8-Hydroxyquinoline 148-24-3 N

(May damage fertility or the
unborn child), H410 (Very toxic
to aquatic life with long lasting

effects). Signal Word: Danger.
[6]

Hazard Statements: H302
(Harmful if swallowed), H312
(Harmful in contact with skin),
H315 (Causes skin irritation),

6-Methoxyquinoline 5263-87-6 H319 (Causes serious eye
irritation), H332 (Harmful if
inhaled), H335 (May cause
respiratory irritation).[3] Signal
Word: Warning.[3]

Hazard Statements: H315
(Causes skin irritation), H319
(Causes serious eye irritation),

4-Hydroxybenzonitrile 767-00-0 H335 (May cause respiratory
irritation), H402 (Harmful to
aquatic life). Signal Word:
Warning.
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Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is essential for minimizing risks.
1. Pre-Handling Preparations:

» Training: Ensure all personnel have been trained on the potential hazards and safe handling
procedures for this class of compounds.

» Designated Area: All work with 4-Hydroxy-6-methoxyquinoline-3-carbonitrile should be
conducted in a designated area within a certified chemical fume hood to minimize inhalation
exposure.[7]

o Emergency Equipment: Verify that a safety shower and an eyewash station are readily
accessible and have been recently tested.

o Spill Kit: A chemical spill kit appropriate for solid, potentially toxic materials should be readily
available.

2. Handling the Chemical:

» Avoid Contact: Take all necessary precautions to prevent direct contact with the skin, eyes,
and clothing. Do not breathe dust or vapors.[1]

» Weighing: If the compound is a solid, weigh it within the fume hood.
e Solution Preparation: When preparing solutions, add the compound slowly to the solvent.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[5] Do not eat, drink, or smoke in the laboratory.[8]

3. Post-Handling Procedures:
o Decontamination: Clean the work area thoroughly after each use.

o Storage: Store 4-Hydroxy-6-methoxyquinoline-3-carbonitrile in a tightly sealed, clearly
labeled container in a cool, dry, and well-ventilated area, away from incompatible materials.

[1][]
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Safe handling workflow for 4-Hydroxy-6-methoxyquinoline-3-carbonitrile.
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Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety.
1. Waste Classification:

o Based on its structure (a substituted quinoline), 4-Hydroxy-6-methoxyquinoline-3-
carbonitrile should be classified as hazardous chemical waste.[7]

« |t should be segregated into the appropriate waste stream as determined by your institution's
Environmental Health and Safety (EHS) department. Do not mix with other waste streams
unless explicitly permitted.[10]

2. Step-by-Step Disposal Procedure:

o Container Selection: Use a chemically resistant, leak-proof container with a secure lid. The
container must be clearly labeled as "Hazardous Waste" and list "4-Hydroxy-6-
methoxyquinoline-3-carbonitrile" as a component.[10]

o Waste Collection: Carefully transfer the waste compound and any contaminated materials
(e.q., gloves, weigh boats, absorbent pads) into the designated waste container. Avoid
overfilling; do not exceed 80% capacity.[10]

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials.[10]

+ Documentation: Maintain a detailed log of the waste, including the chemical name, quantity,
and date of accumulation.

o Professional Disposal: Arrange for the collection and disposal of the waste by a certified
hazardous waste management company, in accordance with all local, state, and federal
regulations.[10]
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Disposal workflow for 4-Hydroxy-6-methoxyquinoline-3-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. fishersci.no [fishersci.no]

. Fact Sheet: Disposable Nitrile Gloves in Chemical Labs | PennEHRS [ehrs.upenn.edu]
. chemos.de [chemos.de]

. carlroth.com [carlroth.com]

. benchchem.com [benchchem.com]

. mmbio.byu.edu [mmbio.byu.edu]

°
(o] (0] ~ (o)) ()] EEN w N =

. 4-Chloro-7-Hydroxy-6-Methoxyquinoline-3-Carbonitrile: Properties, Applications, Safety
Data & Reliable Supplier in China [nj-finechem.com]

e 10. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-Hydroxy-
6-methoxyquinoline-3-carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081888#personal-protective-equipment-for-handling-
4-hydroxy-6-methoxyquinoline-3-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b081888?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC179340250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC364931000&countryCode=US&language=en
https://www.fishersci.no/store/msds?partNumber=11469263&productDescription%3D6-METHOXYQUINOLINE%2C+98%2B%25+5G&countryCode=NO&language=en
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/fact-sheets/fact-sheet-disposable-nitrile-gloves
https://www.chemos.de/import/data/msds/GB_en/86-68-0-A0161836-GB-en.pdf
https://www.carlroth.com/medias/SDB-2557-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzEzNzB8YXBwbGljYXRpb24vcGRmfGFEQTVMMmd6TUM4NU1UZ3pOVEE0TWpZM01ETTRMMU5FUWw4eU5UVTNYMGxGWDBWT0xuQmtaZ3wzODY3MzYxYWM5MDg2ZGRlNjE1MTQ2NzI5MWZjMzJiNTA5MjIwODg5ZjRiZmEzNDEyOGQ4MjY2N2U2YTMxM2I1
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_6_Methoxy_2_methylquinolin_4_amine.pdf
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf873f0001/sds-sheets-8-hydroxyquinolin-cr-acs-100g-pdf-pdf
https://nj-finechem.com/products/nitrile/4-chloro-7-hydroxy-6-methoxyquinoline-3-carbonitrile-cas-1227423-74-9.html
https://nj-finechem.com/products/nitrile/4-chloro-7-hydroxy-6-methoxyquinoline-3-carbonitrile-cas-1227423-74-9.html
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromoisoquinoline_1_carbonitrile_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b081888#personal-protective-equipment-for-handling-4-hydroxy-6-methoxyquinoline-3-carbonitrile
https://www.benchchem.com/product/b081888#personal-protective-equipment-for-handling-4-hydroxy-6-methoxyquinoline-3-carbonitrile
https://www.benchchem.com/product/b081888#personal-protective-equipment-for-handling-4-hydroxy-6-methoxyquinoline-3-carbonitrile
https://www.benchchem.com/product/b081888#personal-protective-equipment-for-handling-4-hydroxy-6-methoxyquinoline-3-carbonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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